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Compound of Interest

Compound Name: Enavogliflozin

Cat. No.: B607307

Technical Support Center: Enavogliflozin
Solubility and Handling

This technical support center provides researchers, scientists, and drug development
professionals with guidance on addressing solubility issues of Enavogliflozin in research
buffers.

Frequently Asked Questions (FAQSs)
Q1: What is the reported aqueous solubility of Enavogliflozin?

Al: The reported aqueous solubility of Enavogliflozin is 2.5 mg/mL.[1] However, this can be
influenced by the specific buffer composition, pH, and temperature.

Q2: What is the recommended solvent for preparing a stock solution of Enavogliflozin?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration
stock solutions of Enavogliflozin. It is highly soluble in DMSO, with a reported solubility of 100
mg/mL.[2]

Q3: How should | store the Enavogliflozin stock solution?

A3: Enavogliflozin stock solutions in DMSO should be stored at -20°C for short-term storage
(up to 1 month) or -80°C for long-term storage (up to 6 months).[3][4] To avoid repeated freeze-
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thaw cycles, it is recommended to aliquot the stock solution into smaller volumes.
Q4: Can | dissolve Enavogliflozin directly in aqueous buffers like PBS?

A4: Direct dissolution in aqueous buffers is not recommended, especially at higher
concentrations, due to the hydrophobic nature of the compound. It is best practice to first
prepare a concentrated stock solution in an organic solvent like DMSO and then dilute it to the
final working concentration in the desired aqueous buffer.

Q5: What is the mechanism of action of Enavogliflozin?

A5: Enavogliflozin is a selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2),
which is primarily located in the proximal renal tubules.[5] By inhibiting SGLT2, Enavogliflozin
blocks the reabsorption of glucose from the glomerular filtrate back into the bloodstream,
leading to increased urinary glucose excretion.[5]

Troubleshooting Guide

Issue: Precipitation is observed when diluting the DMSO stock solution into my aqueous
research buffer.

» Possible Cause 1: Final concentration exceeds the solubility limit in the aqueous buffer.

o Solution: Lower the final concentration of Enavogliflozin in your experiment. While the
general aqueous solubility is 2.5 mg/mL, the solubility in a specific buffer system may be
lower. It is advisable to perform a preliminary solubility test in your buffer of choice.

e Possible Cause 2: The percentage of DMSO in the final solution is too low to maintain
solubility.

o Solution: For in vitro assays, ensure the final DMSO concentration is kept as low as
possible to avoid solvent effects on cells, typically below 0.5%. However, a certain amount
of co-solvent may be necessary. If precipitation occurs, you may need to optimize the
balance between the final Enavogliflozin concentration and the DMSO percentage.

o Possible Cause 3: The pH of the buffer affects solubility.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.e-dmj.org/upload/pdf/dmj-2022-0315.pdf
https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.e-dmj.org/upload/pdf/dmj-2022-0315.pdf
https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Solution: The pKa of Enavogliflozin is 12.57, indicating it is a neutral molecule at
physiological pH.[1][6] However, extreme pH values can affect the stability and solubility of
any compound. Ensure your buffer pH is within a physiologically relevant range (e.g., pH
6.8-7.4) and is stable throughout your experiment.

e Possible Cause 4: The compound is "crashing out" of solution due to rapid dilution.

o Solution: When diluting the DMSO stock, add it to the aqueous buffer dropwise while
vortexing or stirring to ensure rapid and uniform mixing. This can prevent localized high
concentrations that lead to precipitation.

Issue: Inconsistent results in cell-based assays.
e Possible Cause 1: Incomplete dissolution of Enavogliflozin.

o Solution: Before adding to your cells, visually inspect your final working solution for any
precipitate. If necessary, sonication can be used to aid dissolution after dilution from the
DMSO stock. However, be cautious with sonication as it can generate heat.

e Possible Cause 2: Interaction with components in the cell culture medium.

o Solution: Serum proteins in cell culture media can sometimes bind to hydrophobic
compounds, affecting their free concentration and activity. Consider using a serum-free
medium for your experiments if appropriate, or perform concentration-response curves to
determine the effective concentration in your specific assay conditions.

e Possible Cause 3: Degradation of the compound in the aqueous solution.

o Solution: Prepare fresh working solutions of Enavogliflozin from the frozen DMSO stock
for each experiment. Do not store diluted aqueous solutions for extended periods.

Data Presentation

Table 1: Physicochemical Properties of Enavogliflozin

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.mdpi.com/2076-3417/15/3/1445
https://www.researchgate.net/figure/Observed-and-simulated-plasma-concentration-profiles-for-enavogliflozin-in-humans_fig2_369252859
https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.benchchem.com/product/b607307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Property Value Reference
Molecular Weight 446.92 g/mol [2]
Aqueous Solubility 2.5 mg/mL [1][6]
DMSO Solubility 100 mg/mL [2]

pKa 12.57 [1]6]

LogP 2.65 [1][6]

Table 2: Recommended Solvents for Stock and Working Solutions

) Recommended Maximum
Solution Type . Storage
Solvent Concentration
] 100 mg/mL (223.75 -20°C (1 month) or
Stock Solution DMSO

mM)

-80°C (6 months)

Working Solution

Dilution of DMSO
stock into desired
agueous buffer (e.g.,
PBS, Tris, HEPES)

Dependent on buffer

Prepare fresh for each

composition and final

experiment

DMSO concentration

Experimental Protocols

Protocol 1: Preparation of a 10 mM Enavogliflozin Stock Solution in DMSO

o Materials:

o Enavogliflozin powder

o Anhydrous DMSO

o Sterile microcentrifuge tubes

e Procedure:
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1. Weigh out the required amount of Enavogliflozin powder. For 1 mL of a 10 mM stock
solution, you will need 4.469 mg.

2. Add the appropriate volume of DMSO to the powder.

3. Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., 37°C
water bath) and/or sonication can be used to aid dissolution if necessary.[2]

4. Visually confirm that the solution is clear and free of any particulate matter.
5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
6. Store the aliquots at -20°C or -80°C.
Protocol 2: Preparation of a Working Solution in an Aqueous Research Buffer
e Materials:
o 10 mM Enavogliflozin stock solution in DMSO
o Sterile aqueous research buffer (e.g., PBS, Tris-HCI, HEPES)
o Sterile dilution tubes
e Procedure:

1. Determine the final concentration of Enavogliflozin and the final percentage of DMSO
required for your experiment.

2. Calculate the volume of the DMSO stock solution and the aqueous buffer needed.
3. Add the calculated volume of the aqueous buffer to a sterile tube.

4. While gently vortexing the aqueous buffer, add the calculated volume of the
Enavogliflozin DMSO stock solution dropwise.

5. Continue to vortex for a few seconds to ensure thorough mixing.

6. Visually inspect the working solution for any signs of precipitation.
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7. Use the freshly prepared working solution immediately for your experiments.

Visualizations
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Caption: Workflow for preparing Enavogliflozin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Addressing solubility issues of Enavogliflozin in
research buffers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607307#addressing-solubility-issues-of-
enavogliflozin-in-research-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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